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Abstract
2-[(Methylamino)methyl]pyridine, also known by its IUPAC name N-methyl-1-(pyridin-2-

yl)methanamine, is a heterocyclic amine that serves as a crucial building block in the synthesis

of various pharmaceutical compounds. Its structural motif, featuring a pyridine ring linked to a

secondary amine through a methylene bridge, imparts specific chemical properties that make it

a valuable intermediate in medicinal chemistry. This technical guide provides a comprehensive

overview of the chemical properties, synthesis, and spectral characterization of 2-
[(methylamino)methyl]pyridine. It is intended to be a resource for researchers and

professionals engaged in drug discovery and development, offering detailed experimental

protocols and a summary of its role as a synthetic precursor to biologically active molecules.

Chemical and Physical Properties
2-[(Methylamino)methyl]pyridine (CAS No. 21035-59-6) is a colorless liquid at room

temperature.[1] Its key chemical and physical properties are summarized in the table below for

easy reference and comparison.
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Property Value Reference

Molecular Formula C₇H₁₀N₂ [1][2]

Molecular Weight 122.17 g/mol [1][2]

CAS Number 21035-59-6 [1]

Appearance Colorless liquid [1]

Melting Point 64 °C [3]

Boiling Point 78-80 °C at 10 Torr [1]

Density 0.994 g/mL at 25 °C [4]

Refractive Index (n20/D) 1.524 [4]

Flash Point 82.2 °C (180.0 °F) [4]

pKa
pK₁: 2.92 (+2); pK₂: 8.82 (+1)

(at 30 °C)
[1]

Synonyms

N-Methylpyridine-2-

methanamine, methyl(2-

pyridylmethyl)amine, 2-(N-

methylaminomethyl)pyridine

[1][5]

Synthesis of 2-[(Methylamino)methyl]pyridine
The synthesis of 2-[(methylamino)methyl]pyridine is most commonly achieved through the

reductive amination of pyridine-2-carbaldehyde with methylamine. This two-step process

involves the initial formation of a Schiff base (imine), followed by its reduction to the

corresponding secondary amine.

Experimental Protocol
This protocol details the synthesis of 2-[(methylamino)methyl]pyridine from pyridine-2-

carbaldehyde.[1]

Materials:
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Pyridine-2-carbaldehyde (10.7 g, 100 mmol)

Benzene (60 mL)

Methylamine gas

Ethanol (40 mL)

Sodium borohydride (NaBH₄) (5.7 g)

0.5N Hydrochloric acid

1M Sodium bicarbonate solution

Dichloromethane

Procedure:

Imine Formation: Dissolve 10.7 g (100 mmol) of pyridine-2-carbaldehyde in 60 mL of

benzene in a suitable reaction vessel. Bubble methylamine gas through the solution for 2

hours. After the reaction is complete, remove the benzene by distillation under reduced

pressure. Dissolve the resulting residue in 40 mL of ethanol.

Reduction: To the ethanolic solution of the imine, add 5.7 g of sodium borohydride in portions

while stirring. Continue to stir the reaction mixture at room temperature for 8 hours.

Workup: Slowly add 0.5N hydrochloric acid to the reaction mixture to adjust the pH to

approximately 6. Add 300 mL of dichloromethane and transfer the mixture to a separatory

funnel. Wash the organic layer three times with 1M sodium bicarbonate solution (pH 10).

Purification: Combine the organic layers and concentrate under reduced pressure to yield

the final product, 2-[(methylamino)methyl]pyridine. The reported yield for this procedure is

85% (10.4 g).[1]

Synthesis Workflow
The following diagram illustrates the workflow for the synthesis of 2-
[(methylamino)methyl]pyridine.
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Synthesis of 2-[(METHYLAMINO)METHYL]PYRIDINE
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2-[(Methylamino)methyl]pyridine
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Synthetic workflow for 2-[(methylamino)methyl]pyridine.

Spectral Data
The characterization of 2-[(methylamino)methyl]pyridine is confirmed through various

spectroscopic methods.

¹H NMR Spectroscopy
The ¹H NMR spectrum of the synthesized product in CDCl₃ shows the following characteristic

peaks:[1]

δ 8.5 (d, 1H): Proton on the pyridine ring, ortho to the nitrogen.

δ 7.6 (t, 1H): Proton on the pyridine ring, para to the nitrogen.

δ 7.3 (d, 1H): Proton on the pyridine ring, meta to the nitrogen.

δ 7.1 (t, 1H): Proton on the pyridine ring, meta to the substituent.

δ 3.9 (s, 2H): Methylene protons (-CH₂-).

δ 2.5 (s, 3H): Methyl protons (-CH₃).

δ 2.1 (s, 1H): Amine proton (-NH-).

Other Spectroscopic Data
While detailed IR and mass spectrometry data are not readily available in the public domain,

commercial suppliers of 2-[(methylamino)methyl]pyridine (CAS 21035-59-6) typically provide
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this information upon request.[6][7] These spectra are essential for confirming the molecular

structure and purity of the compound.

Role in Drug Development
2-[(Methylamino)methyl]pyridine is primarily utilized as a synthetic intermediate in the

development of more complex, biologically active molecules. Its chemical structure allows for

further functionalization at the secondary amine, making it a versatile building block for creating

libraries of compounds for drug screening.

Precursor to GnRH Receptor Antagonists
A notable application of 2-[(methylamino)methyl]pyridine is in the synthesis of

imidazolopyrimidones, which have been investigated as gonadotropin-releasing hormone

(GnRH) receptor antagonists.[1][2] GnRH receptor antagonists are used in the treatment of

hormone-dependent diseases such as prostate cancer, endometriosis, and uterine fibroids.

The following diagram illustrates the role of 2-[(methylamino)methyl]pyridine as a building

block in the synthesis of these potential therapeutic agents.
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Role of 2-[(methylamino)methyl]pyridine in synthesis.

Safety Information
2-[(Methylamino)methyl]pyridine is classified as a hazardous substance. It is harmful if

swallowed, causes skin irritation, may cause serious eye damage, and may cause respiratory

irritation.[4] Appropriate personal protective equipment (PPE), including gloves, safety glasses,

and a lab coat, should be worn when handling this compound. All work should be conducted in

a well-ventilated fume hood.
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Conclusion
2-[(Methylamino)methyl]pyridine is a valuable and versatile intermediate in organic and

medicinal chemistry. Its well-defined synthesis and reactive secondary amine functionality

make it an important precursor for the development of novel therapeutic agents, particularly in

the area of hormone-related disorders. This technical guide provides essential information for

its synthesis, characterization, and application, serving as a foundational resource for

researchers in the field.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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